N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-methoxybenzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-methoxybenzamide;hydrochloride
• InChI: InChI=1S/C21H25N3O2S.ClH/c1-14-12-15(2)19-17(13-14)22-21(27-19)24(11-10-23(3)4)20(25)16-8-6-7-9-18(16)26-5;/h6-9,12-13H,10-11H2,1-5H3;1H
• InChI Key: AVTMEMANVZLNPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)N(CCN(C)C)C(=O)C3=CC=CC=C3OC)C.Cl
• Molecular Formula: C21H26ClN3O2S
• Molecular Weight: 420.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-methoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3O2S and its molecular weight is 419.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions Compounds with structural similarities to N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-methoxybenzamide hydrochloride have been the subject of synthesis and chemical reaction studies. For example, Mukaiyama and Yamaguchi (1966) described reactions involving N,N-dimethylbenzamide derivatives, showcasing the versatility of such compounds in generating a range of products through cyclization and interaction with various reagents, highlighting their synthetic utility (Mukaiyama & Yamaguchi, 1966). Similarly, the research by Costa and Patrickios (1999) on α-hydroxy and α,ω-dihydroxy polymers derived from 2-(dimethylamino)ethyl methacrylate underscores the importance of such structures in polymer science, offering insights into the potential for creating novel polymeric materials with specific end functionalities (Costa & Patrickios, 1999).

Molecular Structure and Interaction Studies Investigations into the molecular structure and intermolecular interactions of related compounds, as detailed by Karabulut et al. (2014), provide a foundation for understanding how such molecules might interact with biological targets or other chemical entities. These studies, which often employ techniques like X-ray diffraction and DFT calculations, are crucial for designing compounds with desired properties, including potential therapeutic agents (Karabulut et al., 2014).